Cas no 2227856-48-4 (rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol)

• Product Name: rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol
• CAS No: 2227856-48-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 6511279
• PubChem ID: 165959374
• Update Time: 2025-06-08

rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol
• rac-(3R,4R)-4-{[(5-ethylfuran-2-yl)methyl]sulfanyl}pyrrolidin-3-ol
• 2227856-48-4
• EN300-1290281

• Inchi： 1S/C11H17NO2S/c1-2-8-3-4-9(14-8)7-15-11-6-12-5-10(11)13/h3-4,10-13H,2,5-7H2,1H3/t10-,11-/m1/s1
• InChI Key： GXDIHOKEJMSAPU-GHMZBOCLSA-N
• SMILES： S(CC1=CC=C(CC)O1)[C@@H]1CNC[C@H]1O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.7Ų

Additional information on rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol

Comprehensive Overview of rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol (CAS No. 2227856-48-4)

The compound rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol (CAS No. 2227856-48-4) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a furan ring and a pyrrolidine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on such sulfur-containing heterocycles due to their diverse biological activities, including anti-inflammatory and antimicrobial properties.

In recent years, the demand for chiral building blocks like rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's stereochemical complexity allows it to serve as a versatile intermediate in the synthesis of bioactive molecules. Its ethylfuran moiety further enhances its applicability in designing targeted therapeutics, a hot topic in precision medicine.

The pyrrolidin-3-ol scaffold is a well-known pharmacophore, often found in CNS-active drugs and enzyme inhibitors. Coupled with the methylsulfanyl group, this compound exhibits improved solubility and bioavailability, addressing common challenges in drug formulation. These attributes align with current trends in AI-driven drug design, where computational tools predict optimal molecular structures for enhanced efficacy.

From an industrial perspective, rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol is synthesized via stereoselective reactions, a process gaining traction due to its eco-friendly and cost-effective nature. The compound's CAS No. 2227856-48-4 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery.

Ongoing studies explore its potential as a ligand for GPCRs (G-protein-coupled receptors), a key area in neurodegenerative disease research. The 5-ethylfuran-2-yl group may contribute to binding affinity, making it a candidate for next-generation therapeutics. This aligns with the broader shift toward small-molecule modulators in treating complex disorders.

In conclusion, rac-(3R,4R)-4-{(5-ethylfuran-2-yl)methylsulfanyl}pyrrolidin-3-ol represents a promising intersection of structural innovation and biological relevance. Its applications span from drug development to chemical biology, making it a compound of enduring interest in both academic and industrial settings.